Cas no 807278-75-7 (1,2-Benzenediol, 4-[3-(dimethylamino)-1-hydroxypropyl]- (9CI))

• Product Name: 1,2-Benzenediol, 4-[3-(dimethylamino)-1-hydroxypropyl]- (9CI)
• CAS No: 807278-75-7
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 714881
• PubChem ID: 45093198
• Update Time: 2025-04-19

1,2-Benzenediol, 4-[3-(dimethylamino)-1-hydroxypropyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[3-(dimethylamino)-1-hydroxypropyl]- (9CI)
• 1,2-Benzenediol,4-[3-(dimethylamino)-1-hydroxypropyl]-(9ci)
• 807278-75-7

• Inchi： 1S/C11H17NO3/c1-12(2)6-5-9(13)8-3-4-10(14)11(15)7-8/h3-4,7,9,13-15H,5-6H2,1-2H3
• InChI Key： LCBMJJAUWPKDAH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)O)O)CCN(C)C

Computed Properties

• Exact Mass: 211.121
• Monoisotopic Mass: 211.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.9A^2